Cas no 898769-99-8 (1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)
1-(2,4-Dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one is a specialized organic compound featuring a propanone backbone substituted with 2,4-dimethylphenyl and 2-methoxyphenyl groups. Its distinct molecular structure offers potential utility in synthetic chemistry, particularly as an intermediate in the preparation of more complex aromatic ketones. The presence of methoxy and dimethyl substituents may enhance its solubility in organic solvents, facilitating its use in reactions requiring controlled electronic and steric effects. This compound could be of interest in pharmaceutical or materials science research, where tailored aromatic ketones are often employed. Careful handling is advised due to its likely sensitivity to light and air.
898769-99-8 structure
Product Name:1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
CAS No:898769-99-8
MF:C18H20O2
MW:268.350205421448
CID:1946185
PubChem ID:24725786
Update Time:2025-05-27
1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2',4'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
- 1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
- LogP
- DTXSID90644179
- AKOS016021604
- 898769-99-8
- MFCD03843066
-
- MDL： MFCD03843066
- Inchi： 1S/C18H20O2/c1-13-8-10-16(14(2)12-13)17(19)11-9-15-6-4-5-7-18(15)20-3/h4-8,10,12H,9,11H2,1-3H3
- InChI Key： OJFNHCZWBGOLBX-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CCC(C1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 268.14600
- Monoisotopic Mass: 268.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.12750
1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205798-1g |
2',4'-dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205798-2g |
2',4'-dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205798-5g |
2',4'-dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92052-1g |
2',4'-Dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92052-2g |
2',4'-Dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92052-5g |
2',4'-Dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782625-1g |
2',4'-Dimethyl-3-(2-methoxyphenyl)propiophenone |
898769-99-8 | 98% | 1g |
￥25245.00 | 2024-04-26 |
1-(2,4-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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